Cas no 2248316-19-8 (1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene)

• Product Name: 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene
• CAS No: 2248316-19-8
• MF: C₈H₆Br₂F₂
• MW: 299.938047885895
• CID: 6547811
• PubChem ID: 137938564
• Update Time: 2025-06-11

1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-6508334
• 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene
• 2248316-19-8

• Inchi： 1S/C8H6Br2F2/c1-4-2-7(10)5(8(11)12)3-6(4)9/h2-3,8H,1H3
• InChI Key： WXYLHHNVKLLCPE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=CC=1C(F)F)Br

Computed Properties

• Exact Mass: 299.87838g/mol
• Monoisotopic Mass: 297.88043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene

Recent Advances in the Application of 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene (CAS: 2248316-19-8) in Chemical Biology and Pharmaceutical Research

The compound 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene (CAS: 2248316-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated aromatic compound, characterized by the presence of bromine and difluoromethyl groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in oncology and infectious diseases. The compound's ability to undergo selective functionalization makes it a valuable building block in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers explored the use of 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) in cancer cells. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against the p53-MDM2 interaction, a well-known therapeutic target in oncology. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with improved binding affinity and pharmacokinetic properties. These findings underscore the potential of 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene as a scaffold for drug discovery.

Another notable application of this compound was reported in a recent ACS Infectious Diseases article (2024), where it was utilized in the development of novel antimicrobial agents. The study focused on modifying the difluoromethyl group to enhance the compound's ability to penetrate bacterial cell membranes. The resulting derivatives showed promising activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial membrane integrity and inhibit essential enzymatic pathways. These results highlight the versatility of 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene in addressing global health challenges posed by antimicrobial resistance.

Beyond its therapeutic applications, recent research has also explored the use of this compound in chemical biology tools. A study in Nature Chemical Biology (2023) detailed its incorporation into photoaffinity probes for studying enzyme mechanisms. The bromine atoms in the compound served as handles for further functionalization, enabling the attachment of fluorescent tags and other reporter groups. This approach allowed researchers to visualize and quantify enzyme-substrate interactions in real-time, providing valuable insights into enzymatic catalysis. The study's methodology opens new avenues for investigating complex biological processes at the molecular level.

In conclusion, 1,4-Dibromo-2-(difluoromethyl)-5-methylbenzene (CAS: 2248316-19-8) has emerged as a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probe development, demonstrating its broad utility in addressing both fundamental and applied research questions. Future studies are expected to further explore its potential, particularly in the context of targeted drug delivery and personalized medicine. The compound's unique chemical properties and adaptability position it as a key player in the next generation of biomedical innovations.